2-(((6-isobutyl-2-methyl-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one
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Description
The compound “2-(((6-isobutyl-2-methyl-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one” is a complex organic molecule. It belongs to the class of organic compounds known as pyrazolopyrimidines . These are compounds containing a pyrazolopyrimidine skeleton, which consists of a pyrazole fused to a pyrimidine . Pyrazole is a 5-membered ring consisting of three carbon atoms and two adjacent nitrogen centers .
Molecular Structure Analysis
The molecular structure of this compound is complex. It includes a pyrazolopyrimidine core, which is a pyrazole ring fused to a pyrimidine ring . The molecular formula is C21H27N5O6S , with a molecular weight of 477.534 . The compound is non-polymer .Physical and Chemical Properties Analysis
The compound has a molecular formula of C21H27N5O6S and a molecular weight of 477.534 . The compound is non-polymer . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Fused Pyrimidines : Research has explored the synthesis of various pyrimidine derivatives, including the subject compound, demonstrating the versatility of pyrimidines in chemical synthesis (Thokchom, Nongmeikapam, & Laitonjam, 2005).
Development of Heterocyclic Systems : Studies have shown the utility of related compounds in creating diverse heterocyclic systems, which are crucial in the development of pharmaceuticals and other chemical products (Stanovnik et al., 1990).
Potential Applications in Medical Research
Anticancer Activity : Certain derivatives of pyrimidines, including the subject compound, have been evaluated for their potential anticancer activities. For example, studies have identified compounds with significant antimitotic activity, highlighting the potential therapeutic applications of these compounds (Galayev et al., 2015).
Antimicrobial and Antiproliferative Properties : Research has also explored the antimicrobial and antiproliferative effects of pyrazolopyridine derivatives, suggesting potential applications in treating infections and inhibiting the growth of certain cells (Fayed et al., 2019).
Anti-Inflammatory Applications : Certain pyrazolopyrimidine derivatives have been investigated for their anti-inflammatory properties, offering potential avenues for developing new anti-inflammatory drugs (Auzzi et al., 1983).
Properties
IUPAC Name |
2-[[2-methyl-6-(2-methylpropyl)-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N6O2S/c1-12(2)9-25-18(27)17-14(10-23(3)22-17)21-19(25)28-11-13-8-16(26)24-7-5-4-6-15(24)20-13/h4-8,10,12H,9,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVXQZPZIZUKOTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=O)C2=NN(C=C2N=C1SCC3=CC(=O)N4C=CC=CC4=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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